Remodelin HBr

• CAS No.: 1622921-15-6
• Product Name: Remodelin HBr
• Molecular Formula: C15H15BrN4S
• Molecular Weight: 363.28
• IUPAC Name: 4-[2-(2-cyclopentylidenehydrazinyl)-1,3-thiazol-4-yl]benzonitrile;hydrobromide
• Standard InChI: InChI=1S/C15H14N4S.BrH/c16-9-11-5-7-12(8-6-11)14-10-20-15(17-14)19-18-13-3-1-2-4-13;/h5-8,10H,1-4H2,(H,17,19);1H
• Standard InChIKey: XNWBCMSPDCSWSD-UHFFFAOYSA-N
• SMILES: C1CCC(=NNC2=NC(=CS2)C3=CC=C(C=C3)C#N)C1.Br
• Appearance: Solid powder
• Description: Remodelin is a cell-permeable, potent, and stable analog of CPTH2. Remodelin inhibits acetyl-transferase NAT10, a nucleolar N-acetyltransferase involved in stabilization of microtubules. Remodelin is a cell-permeable, potent, and stable analog of CPTH2. Remodelin was found to correct cell defects associated with progeria, restoring and improving nuclear shape and reducing the DNA damage believed to be associated with mutations in the gene for laminin A.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Remodelin HBr; Remodelin Hydrobromide
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• PubChem Compound: 86280479
• Last Modified: Nov 11 2021